Cas no 940304-80-3 (6-methyl-1H-Indole-3-carboxaldehyde oxime)

• Product Name: 6-methyl-1H-Indole-3-carboxaldehyde oxime
• CAS No: 940304-80-3
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1122330
• Update Time: 2024-02-08

6-methyl-1H-Indole-3-carboxaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1H-Indole-3-carboxaldehyde oxime
• 1-[2-(Trifluoromethyl)benzyl]piperazine

• MDL： MFCD11520741
• Inchi： 1S/C10H10N2O/c1-7-2-3-9-8(6-12-13)5-11-10(9)4-7/h2-6,11,13H,1H3/b12-6+
• InChI Key： FLQQHUKFWSTUPY-WUXMJOGZSA-N
• SMILES： N1C2=C(C=CC(C)=C2)C(/C=N/O)=C1

Computed Properties

• Exact Mass: 174.079
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.6A^2